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Abstract
The application of external pressure is a powerful and clean tuning parameter for investigating

the complex interplay between structure, magnetism, and superconductivity in iron arsenide
materials. Unlike chemical doping, which introduces disorder, pressure allows for the

continuous modification of lattice parameters and electronic band structures, providing critical

insights into the pairing mechanism of unconventional superconductivity. This guide provides a

comprehensive overview of the significant effects of pressure on various families of iron
arsenide superconductors. It details the pressure-induced phase transitions, the evolution of

the superconducting transition temperature (Tc), and the experimental methodologies

employed in high-pressure studies. Quantitative data are summarized in structured tables for

comparative analysis, and key conceptual and experimental workflows are visualized through

diagrams.

Introduction: The Role of Pressure in Tuning Iron
Arsenide Superconductors
The discovery of superconductivity in iron-based compounds in 2008 launched a new era in

materials science.[1] These materials are characterized by a layered crystal structure, with
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superconductivity believed to originate in the FeAs layers.[2][3] In their parent (undoped) state,

many iron arsenides exhibit a structural phase transition from a high-temperature tetragonal

phase to a low-temperature orthorhombic phase, which is closely followed by or coincident with

a transition to a spin-density wave (SDW) antiferromagnetic state.[2][4]

Superconductivity typically emerges when this magnetic order is suppressed, either through

chemical doping or the application of external pressure.[5][6] Pressure serves as a critical tool

to manipulate the ground state of these materials.[4] By physically reducing the interatomic

distances, pressure enhances the orbital overlap and modifies the electronic band structure,

often leading to the suppression of the SDW phase and the emergence of a dome-shaped

superconducting region in the temperature-pressure phase diagram.[6][7] The response of the

superconducting transition temperature (Tc) to pressure is complex and highly dependent on

the specific material family and its initial doping level. Tc can be induced, increased, or

decreased by applying pressure, providing a rich landscape for studying the mechanisms of

high-temperature superconductivity.[1][6][8]

Pressure-Dependent Superconducting and Magnetic
Properties: Quantitative Data
The effect of pressure on the transition temperatures of various iron arsenide families has

been extensively studied. The following tables summarize key quantitative results from the

literature, including the superconducting transition temperature (Tc), the magnetic/structural

transition temperature (T_N/T_s), and their pressure derivatives (dTc/dP).

Table 1: Pressure Effects on "122" Family (AFe₂As₂, A =
Ca, Ba, Sr)
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Compound Doping Max Tc (K)
Optimal
Pressure
(GPa)

dTc/dP
(K/GPa)

Key
Observatio
ns

CaFe₂As₂ Undoped ~12 ~0.5 N/A (Dome)

Ambient

pressure

T_s/T_N at

170 K is

suppressed.

Superconduct

ivity appears

in a dome

between 0.23

and 0.86

GPa.[5][7]

Ba₁₋ₓKₓFe₂A

s₂
x = 0.22 ~28 > 2.5 Positive

Pressure

suppresses

the

orthorhombic

antiferromagn

etic (o-AF)

phase and

greatly

expands a

tetragonal

antiferromagn

etic (t-AF)

phase.[4]

Ba₁₋ₓKₓFe₂A

s₂

x = 0.24 ~32 ~1.0 Initially

positive, then

negative

Links a

pressure-

induced

magnetic

phase to the

tetragonal

magnetic

phase

observed at
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ambient

pressure.[4]

Ba₁₋ₓKₓFe₂A

s₂
x = 0.28 ~30 0 -1.1

Tc decreases

with pressure

in this

overdoped

sample.[4]

Ca(Fe₁₋ₓCoₓ)

₂As₂
x = 0.05 ~20 Ambient N/A

Superconduct

ivity appears

at low

temperatures

with Co-

doping.[5]

Table 2: Pressure Effects on "1111" Family (ReFeAsO,
Re = Rare Earth)
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Compound Doping
Ambient Tc
(K)

Pressure
Range
(GPa)

dTc/dP
(K/GPa)

Key
Observatio
ns

NdFeAsO₀.₈₈

F₀.₁₂
F-doped ~48 > 1.7 -2.8

Dome-

shaped Tc-P

phase

diagram. Tc

decreases

linearly at

higher

pressures.[9]

SmFeAsO₁₋δ O-deficient 55 0 - 25 Negative

Tc decreases

monotonousl

y with

pressure.[10]

[11]

NdFeAsO₁₋δ O-deficient 53.5 0 - 20 Negative

Tc decreases

monotonousl

y with

pressure.[10]

[11]

GdFeAsO Undoped N/A 0 - 2.5 dT_N/dP = -6

The spin-

density wave

transition

temperature

(T_N) at

128.2 K is

suppressed

by pressure.

[9]

Table 3: Pressure Effects on "111" and Other Families
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Compound Family Max Tc (K)
Optimal
Pressure
(GPa)

dTc/dP
(K/GPa)

Key
Observatio
ns

Li₁.₀FeAs 111 ~18 Ambient -1.1

Tc decreases

almost

linearly with

pressure.[8]

Li₁.₁FeAs 111 ~17 Ambient -0.9

The pressure

derivative

becomes

smaller with

increasing Li

content.[8]

(Ca,La)

(Fe,Co)As₂
112 ~21 Ambient Negative

Tc is

suppressed

as pressure

induces a

crossover

from non-

Fermi-liquid

to Fermi-

liquid

behavior.[12]

BaFe₂S₃ Ladder 14 ~11 N/A (Induced)

A Mott

insulator at

ambient

pressure, it

undergoes a

metal-

insulator

transition

followed by

superconduct

ivity.[13][14]
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Experimental Protocols for High-Pressure Studies
The investigation of superconductivity under pressure requires specialized equipment and

precise measurement techniques. The general workflow involves sample preparation,

application of pressure, and in-situ characterization of physical properties.

High-Pressure Generation
Piston-Cylinder Cells: For pressures typically up to ~3 GPa, piston-cylinder cells are

commonly used.[7]

Construction: The cell body is often made of a Be-Cu alloy, with a core of a hard alloy like

NiCrAl.[7]

Pressure Medium: A hydrostatic pressure environment is crucial to avoid anisotropic stress

on the single-crystal samples. Liquid media such as Fluorinert FC-75, Daphne oil 7373, or

a 1:1 mixture of isopentane and n-pentane are used.[7] The sample is enclosed with the

pressure medium in a Teflon cup, which is then placed inside the cell.

Pressure Calibration: The pressure is determined at low temperatures by measuring the

superconducting transition temperature of a known manometer material, such as lead (Pb)

or tin (Sn), placed alongside the sample.

Diamond Anvil Cells (DAC): For achieving much higher pressures (>10 GPa), diamond anvil

cells are employed.[1][15]

Mechanism: Two opposing diamonds compress a gasket that contains the sample and the

pressure medium.

Pressure Calibration: Pressure is typically measured using the ruby fluorescence method,

where the pressure-dependent shift of the R1 fluorescence line of a small ruby chip is

monitored.

Challenges: Measurements in a DAC are challenging due to the extremely small sample

size (on the order of 50-100 µm).[15]

Measurement of Physical Properties
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Electrical Resistivity: This is the most common method to detect the superconducting

transition.

Technique: A standard four-probe configuration is used to measure the temperature

dependence of the in-plane electrical resistivity (ρ(T)).[9] Four electrical leads (typically

gold or platinum wires) are attached to the sample.

Transition Criterion: The superconducting transition temperature (Tc) is often defined as

the temperature at which the resistance drops to zero or a certain percentage (e.g., 90%

or 50%) of its normal-state value.[5]

Magnetic Susceptibility (Meissner Effect): This measurement provides definitive proof of bulk

superconductivity.

Technique: A SQUID (Superconducting Quantum Interference Device) magnetometer is

used to measure the DC magnetic susceptibility.[15]

Procedure: In a zero-field-cooled (ZFC) measurement, the sample is cooled in the

absence of a magnetic field, after which a small field is applied and the magnetization is

measured upon warming. The onset of a strong diamagnetic signal indicates the expulsion

of the magnetic field and determines Tc.[3]

In-situ Structural Analysis: To correlate changes in electronic properties with structural

transitions, crystallographic data is collected under pressure.

Technique: Synchrotron powder X-ray diffraction is performed in conjunction with a DAC.

[8] This allows for the determination of lattice parameters and the identification of structural

phase transitions as a function of pressure and temperature.

Visualizing Key Concepts and Workflows
Diagrams are essential for understanding the complex phase diagrams and experimental

procedures involved in high-pressure research on iron arsenides.
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Experimental Workflow

Sample Preparation
(Single Crystal/Polycrystal)

Pressure Cell Assembly
(Piston-Cylinder or DAC)

Sample & Manometer Loading
with Pressure Medium

Application of Force
(Pressurize at Room Temp)

Cooldown in Cryostat

In-situ Measurements
(Resistivity, Susceptibility, XRD)

Data Analysis
(Determine Tc, T_N, Structure)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (K) Pressure (GPa)

origin

  

Tetragonal
Antiferromagnetic

(AFM/SDW)

Superconducting
(SC)

Tetragonal
Paramagnetic Metal

 T_N(P)

 T_N(P)

 T_N(P)

 T_N(P)

 Tc(P)

 Tc(P)

 Tc(P)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Reviewing pressure effects on iron-based high-temperature superconductors | EurekAlert!
[eurekalert.org]

2. iop.cas.cn [iop.cas.cn]

3. arxiv.org [arxiv.org]

4. physique.usherbrooke.ca [physique.usherbrooke.ca]

5. researchgate.net [researchgate.net]

6. [0902.0809] High Pressure Studies on Fe-Pnictide Superconductors [arxiv.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b577738?utm_src=pdf-body-img
https://www.benchchem.com/product/b577738?utm_src=pdf-custom-synthesis
https://www.eurekalert.org/news-releases/914570
https://www.eurekalert.org/news-releases/914570
https://www.iop.cas.cn/xwzx/snxw/200911/P020091130376901120611.pdf
https://arxiv.org/pdf/0804.2582
https://www.physique.usherbrooke.ca/taillefer/Publications/2016/PhysRevB.93.144401.pdf
https://www.researchgate.net/publication/258011960_Phase_diagram_of_iron-arsenide_superconductors_CaFe1-xCox2As2_0_x_02
https://arxiv.org/abs/0902.0809
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. dr.lib.iastate.edu [dr.lib.iastate.edu]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. [PDF] Pressure effect on superconductivity of iron-based arsenic-oxide ReFeAsO0.85
(Re=Sm and Nd) | Semantic Scholar [semanticscholar.org]

11. [0807.0675] Pressure Effect on Superconductivity of Iron-based Arsenic-oxide
ReFeAsO0.85 (Re=Sm and Nd) [arxiv.org]

12. researchgate.net [researchgate.net]

13. arxiv.org [arxiv.org]

14. [1507.05864] Pressure-induced Superconductivity in the Iron-based Ladder Material
BaFe2S3 [arxiv.org]

15. arxiv.org [arxiv.org]

To cite this document: BenchChem. [effect of pressure on iron arsenide superconductivity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577738#effect-of-pressure-on-iron-arsenide-
superconductivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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